Cas no 2171680-32-1 (3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidobutanoic acid)

• Product Name: 3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidobutanoic acid
• CAS No: 2171680-32-1
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6143153
• PubChem ID: 165570719
• Update Time: 2025-07-22

3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidobutanoic acid
• EN300-1567942
• 3-cyclopropyl-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]butanoic acid
• 2171680-32-1

• Inchi： 1S/C27H32N2O6/c1-16(34-3)24(25(32)29-27(2,14-23(30)31)17-12-13-17)28-26(33)35-15-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,16-17,22,24H,12-15H2,1-3H3,(H,28,33)(H,29,32)(H,30,31)
• InChI Key： DWOACWUORYVQGG-UHFFFAOYSA-N
• SMILES： OC(CC(C)(C1CC1)NC(C(C(C)OC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 764
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 114Ų

Additional information on 3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidobutanoic acid

Introduction to 3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidobutanoic Acid (CAS No. 2171680-32-1)

3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidobutanoic acid, identified by its Chemical Abstracts Service (CAS) number 2171680-32-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) moiety, and multiple amino and methoxy functional groups. The presence of these structural elements not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in drug discovery and development.

The structural complexity of 3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidobutanoic acid makes it a promising candidate for further investigation in the synthesis of novel bioactive molecules. The cyclopropyl group, known for its stability and rigidity, can enhance the binding affinity of the compound to biological targets, while the Fmoc group is commonly used in peptide synthesis as an amino protecting group. The combination of these features suggests potential applications in the development of small-molecule drugs targeting various diseases.

In recent years, there has been a growing interest in the development of molecules that incorporate fluorenylmethoxycarbonyl (Fmoc) groups due to their utility in solid-phase peptide synthesis (SPPS). The Fmoc group provides a stable protecting group for the amino function during peptide elongation, allowing for controlled and efficient synthesis of complex peptides. The presence of an Fmoc moiety in 3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidobutanoic acid suggests that it could be utilized as a building block in the synthesis of peptidomimetics or other bioactive peptides.

The methoxy groups in the molecule contribute to its solubility and metabolic stability, which are critical factors for drug candidates. Additionally, the butanamidobutanoic acid backbone provides a scaffold that can be modified further to enhance pharmacological properties such as bioavailability and target specificity. These structural features make 3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidobutanoic acid a versatile compound with potential applications in both academic research and industrial drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. These tools can be used to analyze the binding interactions of 3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidobutanoic acid with potential biological targets, providing valuable insights into its pharmacological properties. Such studies are crucial for optimizing the compound's structure to improve its efficacy and reduce potential side effects.

The synthesis of 3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidobutanoic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as transition metal catalysis and asymmetric synthesis can enhance the efficiency of these processes. Additionally, green chemistry principles are being increasingly adopted in pharmaceutical synthesis to minimize environmental impact, making the production of such complex molecules more sustainable.

In conclusion, 3-cyclopropyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidobutanoic acid (CAS No. 2171680-32-1) represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of functional groups and structural features makes it a valuable tool for researchers in pharmaceutical chemistry and medicinal biology. As our understanding of biological systems continues to grow, compounds like this are likely to play an increasingly important role in the discovery and development of new therapeutic agents.